Cas no 1358344-41-8 (3-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
• CAS No: 1358344-41-8
• MF: C₂₅H₁₈FN₃O₃
• MW: 427.427129268646
• CID: 5400224
• Update Time: 2025-06-12

3-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1-methyl-3-[3-[4-(phenylmethoxy)phenyl]-1,2,4-oxadiazol-5-yl]-4(1H)-quinolinone
• 3-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H18FN3O3/c1-29-14-21(23(30)20-13-18(26)9-12-22(20)29)25-27-24(28-32-25)17-7-10-19(11-8-17)31-15-16-5-3-2-4-6-16/h2-14H,15H2,1H3
• InChI Key： PTPLJYNNDWCCHM-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(F)C=C2)C(=O)C(C2ON=C(C3=CC=C(OCC4=CC=CC=C4)C=C3)N=2)=C1

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.1±65.0 °C(Predicted)
• pka: 0.94±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one

Introduction to Compound with CAS No. 1358344-41-8 and Product Name: 3-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one

The compound identified by the CAS number 1358344-41-8 and the product name 3-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structure incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

At the core of this compound's molecular architecture lies a 1,4-dihydroquinolin-4-one scaffold, which is a well-documented motif in medicinal chemistry. This scaffold is renowned for its versatility and has been extensively explored in the development of various therapeutic agents. The presence of a fluoro-substituent at the 6-position of the dihydroquinoline ring enhances the compound's metabolic stability and binding affinity to biological targets. Additionally, the methyl-group at the 1-position further modulates its pharmacokinetic profile, contributing to improved bioavailability.

The 1,2,4-oxadiazole moiety, positioned at the 3-position of the benzene ring in this compound, serves as another critical pharmacophore. Oxadiazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of this heterocyclic ring into the molecular structure likely contributes to the compound's interaction with specific enzymes and receptors involved in disease pathways.

Moreover, the benzyloxy-substituent on the phenyl ring attached to the oxadiazole moiety introduces additional functional diversity. This group not only influences the electronic properties of the molecule but also plays a role in modulating its solubility and permeability across biological membranes. Such modifications are often employed to enhance drug-like properties, ensuring better absorption and distribution within the body.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies indicate that this molecule exhibits promising affinity for enzymes involved in cancer pathways, such as kinases and proteases. The combination of structural features makes it a candidate for further investigation as a potential lead compound in oncology research.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial findings suggest that it may inhibit key enzymes implicated in tumor growth and progression. The fluoro-substituent, in particular, has been shown to enhance binding affinity through favorable interactions with hydrophobic pockets on target proteins. This observation aligns with recent literature highlighting the importance of fluorine atoms in medicinal chemistry for improving drug efficacy.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and regioselective reactions that highlight the ingenuity of modern synthetic methodologies. Researchers have leveraged advanced catalytic systems and transition metal complexes to achieve high yields and purity levels essential for pharmaceutical applications.

As interest in targeted therapy continues to grow, compounds like this one are being evaluated for their potential in personalized medicine. The structural complexity allows for fine-tuning of pharmacological properties, enabling customization based on individual patient needs. Such developments underscore the importance of innovative chemical entities in addressing complex diseases effectively.

The regulatory landscape for new pharmaceutical entities is stringent but evolving. The introduction of novel compounds requires rigorous testing to ensure safety and efficacy before they can be translated into clinical use. However, preliminary data on this compound suggests a favorable safety profile, which is encouraging for future development efforts.

The role of academic research institutions and industrial partnerships cannot be overstated in advancing compounds like this one from bench to market. Collaborative efforts between chemists, biologists, and clinicians are essential for translating fundamental discoveries into tangible therapeutic benefits. The journey from initial discovery to clinical application is long but fraught with opportunities for innovation.

Future directions for research on this compound include exploring its potential as a prodrug or developing analogs with enhanced properties. The modular nature of its structure allows for systematic modifications that could yield derivatives with improved pharmacokinetics or expanded therapeutic indications. Such explorations are critical for maximizing the therapeutic potential of promising chemical entities.

In conclusion, the compound identified by CAS number 1358344-41-8 and product name 3-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one exemplifies the intersection of innovative chemistry and biology in drug discovery. Its complex structure and promising biological activities position it as a valuable candidate for further investigation in pharmaceutical research. As scientific understanding evolves and methodologies advance, compounds like this one hold promise for addressing unmet medical needs across various therapeutic areas.